Cas no 2228149-00-4 (3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol)

• Product Name: 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol
• CAS No: 2228149-00-4
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• MDL: MFCD31794415
• CID: 5194215
• PubChem ID: 137964704
• Update Time: 2025-09-27

3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol
• starbld0025019

• MDL： MFCD31794415
• Inchi： 1S/C9H17F2NO/c10-9(11)4-1-7(2-5-9)8(12)3-6-13/h7-8,13H,1-6,12H2
• InChI Key： UIMWYJWHKWCASR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CCO)N)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol

Professional Introduction to Compound with CAS No. 2228149-00-4 and Product Name: 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol

Compound with the CAS number 2228149-00-4, identified by the product name 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a bifunctional moiety, featuring both an amino group and a fluorinated cyclohexyl side chain, which contributes to its versatile reactivity and utility in synthetic chemistry.

The synthesis of 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol involves a meticulous approach, leveraging cutting-edge methodologies to ensure high yield and purity. The presence of two fluorine atoms in the cyclohexyl ring not only enhances the metabolic stability of the compound but also influences its electronic properties, making it a valuable intermediate in the development of bioactive molecules. Recent studies have highlighted the role of fluorinated compounds in improving pharmacokinetic profiles, and 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol is no exception.

In the realm of medicinal chemistry, this compound has been explored for its potential as a precursor in the synthesis of novel therapeutic agents. The amino group provides a site for further functionalization, enabling chemists to design molecules with tailored biological activities. For instance, it has been investigated as a building block for peptidomimetics and other small-molecule drugs targeting specific disease pathways. The fluorinated cyclohexyl moiety adds an additional layer of complexity, influencing both the physical properties and the interactions with biological targets.

Recent advancements in computational chemistry have facilitated a deeper understanding of the structural and functional attributes of 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol. Molecular modeling studies have revealed that the compound exhibits favorable binding affinities with certain enzymes and receptors, suggesting its potential as an inhibitor or modulator. These insights have guided experimental efforts to optimize its pharmacological properties. Additionally, green chemistry principles have been integrated into its synthesis, aiming to minimize environmental impact while maintaining high efficiency.

The pharmaceutical industry has shown keen interest in fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol aligns with this trend, offering a promising scaffold for drug discovery. Researchers have reported preliminary findings indicating its efficacy in preclinical models for conditions such as inflammation and neurodegeneration. These studies underscore the compound's potential as a lead candidate for further development into therapeutic agents.

From a synthetic perspective, 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol exemplifies the sophistication achieved in modern organic synthesis. The integration of advanced catalytic systems and asymmetric methods has enabled the construction of complex molecular architectures with high precision. This compound serves as a testament to the progress made in developing efficient synthetic routes for fluorinated derivatives, which are crucial for many contemporary pharmaceutical applications.

The safety profile of 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living systems. These investigations have provided valuable data on its toxicity threshold and potential side effects, ensuring that any future applications are conducted with appropriate safeguards. The compound's safety profile is comparable to other advanced intermediates used in pharmaceutical research.

Looking ahead, the future prospects for 3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol are promising. Ongoing research aims to expand its utility in drug development by exploring new synthetic pathways and investigating novel biological targets. Collaborative efforts between academia and industry are expected to accelerate these endeavors, bringing forth innovative therapeutic solutions based on this versatile compound.

In conclusion,3-amino-3-(4,4-difluorocyclohexyl)propan-1-ol (CAS No. 2228149-00-4) stands as a remarkable example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique properties make it a valuable asset in drug discovery and development，offering new possibilities for treating various diseases while adhering to stringent safety standards。